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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. Bromoiodomethane, a dense, colorless to
pale yellow liquid, is a valuable reagent in organic synthesis but requires strict adherence to

safety protocols due to its corrosive and irritant nature.[1][2][3] This guide provides essential,
step-by-step logistical and safety information for the proper disposal of bromoiodomethane,
ensuring the safety of laboratory personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle bromoiodomethane with
appropriate personal protective equipment (PPE). This includes chemical-resistant gloves
(nitrile or neoprene are recommended), safety goggles, and a lab coat.[1][4] All handling of
bromoiodomethane and its waste should be conducted within a certified chemical fume hood
to avoid inhalation of its vapors, which can cause respiratory irritation.[1][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for bromoiodomethane, providing a
quick reference for its physical and chemical properties.
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Property Value

Molecular Formula CH2Brl

Molecular Weight 220.84 g/mol [2]

Appearance Colorless to pale yellow liquid[2][5]

Density 2.93 g/mL at 25 °C

Boiling Point 138-141 °CJ[2]

Solubility Insoluble in water; soluble in organic solvents[3]
Refractive Index n20/D 1.6382[2]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of bromoiodomethane is through a
certified hazardous waste management service or your institution's Environmental Health and
Safety (EHS) department.[4] Under no circumstances should bromoiodomethane be disposed
of down the drain or in regular solid waste.[4]

Experimental Protocol: Waste Collection and Temporary Storage

o Containerization: Collect all bromoiodomethane waste, including contaminated
consumables (e.g., pipette tips, absorbent materials), in a designated and compatible
hazardous waste container.[4][6] The container should be made of a material that is resistant
to halogenated compounds.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Bromoiodomethane," and the appropriate hazard symbols (e.g., corrosive, irritant).[4]

o Segregation: Bromoiodomethane waste is classified as a halogenated organic waste.[7] It
is crucial to segregate it from non-halogenated organic waste and other incompatible
chemical waste streams, such as strong bases and oxidizing agents.[4][8]

o Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area.[4] This area should be away from general
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laboratory traffic and incompatible materials.

o Professional Disposal: Arrange for the collection and disposal of the bromoiodomethane
waste through your institution's EHS department or a licensed hazardous waste disposal
contractor.[4] They are equipped to handle and dispose of such chemicals in an
environmentally responsible and compliant manner. One industrial-scale disposal method is
incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

Note on Chemical Neutralization: While some general literature suggests that halogenated
organic compounds can be neutralized with strong bases, specific, validated laboratory-scale
protocols for the chemical neutralization of bromoiodomethane are not readily available in the
provided search results. Therefore, attempting chemical neutralization without a validated
procedure is not recommended. The safest and most compliant disposal method remains the
use of professional hazardous waste management services.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
bromoiodomethane.
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Caption: Logical workflow for the proper disposal of bromoiodomethane.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible
management of bromoiodomethane waste, fostering a secure research environment and
upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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